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Abstract

Ethyl 3,3-dimethylaziridine-2-carboxylate is a heterocyclic organic compound with the
chemical formula C7H13NOZ2.[1][2][3][4] As a derivative of aziridine, a three-membered
nitrogen-containing heterocycle, it holds potential as a building block in synthetic organic
chemistry and drug discovery. Aziridine-containing compounds are known for their diverse
biological activities, including antitumor and antibacterial properties, owing to the reactivity of
the strained aziridine ring which can act as an alkylating agent.[5][6][7] However, a
comprehensive review of available scientific literature and chemical databases reveals a
significant lack of specific physicochemical and biological data for Ethyl 3,3-dimethylaziridine-
2-carboxylate. This guide summarizes the limited available information and highlights the
general context of aziridine-2-carboxylate chemistry.

Physicochemical Properties

Detailed experimental data regarding the physicochemical properties of Ethyl 3,3-
dimethylaziridine-2-carboxylate are largely unavailable in published literature. Commercial
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suppliers and chemical databases confirm its molecular formula and weight, but do not provide
specific measured properties.

Table 1: General Physicochemical Information

Property Value Source

CAS Number 84024-59-9 [1][2]13][8]

Molecular Formula C7H13NO2 [1112][31[4]

Molecular Weight 143.18 g/mol [1114]

Appearance Liquiq (reported by some 2]
suppliers)

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Synthesis and Reactivity
Synthesis

A specific, detailed experimental protocol for the synthesis of Ethyl 3,3-dimethylaziridine-2-
carboxylate is not readily available in the scientific literature. However, general synthetic
routes for aziridine-2-carboxylic esters have been described. One common approach involves
the conversion of corresponding oxirane-2-carboxylic esters (epoxides).[9] This method offers a
pathway to N-unsubstituted aziridines.

Another general strategy for forming the aziridine ring is through the cyclization of -amino
alcohols or their derivatives, such as [3-amino sulfonates (a modification of the Wenker
synthesis).[9] Additionally, the Michael addition of an amine to an a-halo-a,3-unsaturated ester,
followed by cyclization, can yield aziridine-2-carboxylates.[9]

A potential synthetic pathway for Ethyl 3,3-dimethylaziridine-2-carboxylate could be
conceptualized based on these general methods.
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Conceptual Synthetic Pathway

Starting Materials General Aziridination
(e.g., a-halo-a,B-unsaturated ester + amine Method Reaction Intermediate Cyclization Ethyl 3,3-dimethylaziridine-2—carbo><y|ate)
or oxirane precursor)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Ethyl 3,3-dimethylaziridine-2-carboxylate.

Reactivity

The reactivity of the aziridine ring is dominated by its high ring strain, making it susceptible to
ring-opening reactions with various nucleophiles. In the context of aziridine-2-carboxylates, the
ester group can influence the regioselectivity of the ring-opening. The nitrogen atom can also
participate in reactions, particularly if it is unsubstituted (N-H).

Aziridines, in general, are known to be alkylating agents, a property that is central to the
biological activity of many aziridine-containing natural products and synthetic drugs.[6] It is
believed that protonated aziridines can alkylate nucleobases in DNA.[6] The presence of
electron-withdrawing groups, such as the ethyl carboxylate group, can decrease the electron
density on the aziridine ring, potentially increasing its selectivity towards softer nucleophiles like
thiolate anions in proteins.[6]

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or any associated signaling pathways for Ethyl 3,3-dimethylaziridine-2-carboxylate.

However, the broader class of aziridine-containing compounds has been extensively studied
and is known to possess a wide range of biological activities.

o Antimicrobial Activity: Natural products like Mitomycin C and Azirinomycin, which contain the
aziridine moiety, exhibit significant antibacterial activity, particularly against Gram-positive
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bacteria.[5] Synthetic aziridine derivatives have also shown promise as antibacterial agents.

[5107]

» Anticancer Activity: The alkylating nature of the aziridine ring has led to the development of
several anticancer drugs, such as Mitomycin C and Thiotepa.[6] Their mechanism of action
often involves the cross-linking of DNA, which inhibits replication and leads to cell death.[5]
More recently, derivatives of aziridine-2-carboxylic acid have been investigated as inhibitors
of protein disulfide isomerase (PDI), an enzyme implicated in cancer and thrombosis.[6][10]

Given the lack of specific research on Ethyl 3,3-dimethylaziridine-2-carboxylate, its
biological effects and potential mechanisms of action remain unknown. Any investigation into its
biological properties would be breaking new ground.

Experimental Protocols

Due to the absence of published research detailing the synthesis, characterization, or biological
evaluation of Ethyl 3,3-dimethylaziridine-2-carboxylate, no established experimental
protocols can be provided. Researchers interested in this compound would need to develop
and validate their own methods for its synthesis, purification, and analysis.

Conclusion

Ethyl 3,3-dimethylaziridine-2-carboxylate is a chemical entity for which there is a notable
lack of publicly available scientific data. While its structure suggests potential for applications in
medicinal chemistry and as a synthetic intermediate, based on the known properties of related
aziridine compounds, its specific physicochemical properties, reactivity, and biological profile
have not been characterized. This document serves to highlight the current information gap
and to provide a general context based on the chemistry of the broader class of aziridine-2-
carboxylates. Further experimental investigation is required to elucidate the properties and
potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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